2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine

• Molecular Formula: C14H21NOS
• Molecular Weight: 251.39 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)sulfanylethyl]piperidine
• InChI: InChI=1S/C14H21NOS/c1-16-13-5-7-14(8-6-13)17-11-9-12-4-2-3-10-15-12/h5-8,12,15H,2-4,9-11H2,1H3
• InChI Key: LDYYWKLCSBVEGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCC2CCCCN2

Description

2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine is a piperidine derivative featuring a thioether-linked 4-methoxyphenyl group at the ethyl chain. The thioether group (C-S-C) contributes to its lipophilicity and metabolic stability, while the methoxy group may influence electronic properties and binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine typically involves the reaction of 4-methoxyphenylthiol with an appropriate piperidine derivative. One common method includes the use of a base such as sodium hydride to deprotonate the thiol group, followed by nucleophilic substitution with a piperidine derivative . The reaction conditions often require an inert atmosphere and anhydrous solvents to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine can undergo various chemical reactions, including:

Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride to yield different derivatives.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various halides and nucleophiles under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives, depending on the specific reagents and conditions used .

Scientific Research Applications

2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine involves its interaction with specific molecular targets. The thioether linkage and piperidine ring allow it to interact with various enzymes and receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Substituent Variations on the Piperidine Core

Piperidine, 1-(2-(5-(4-Methoxyphenyl)-2H-tetrazol-2-yl)ethyl)-, phosphate (1:1)

• Structure : Replaces the thioether group with a tetrazole ring.
• Impact : Tetrazole rings enhance metabolic stability and mimic carboxylic acids in hydrogen bonding. However, the absence of sulfur reduces lipophilicity compared to the thioether-containing compound .

3-Methoxyphenyl 2-(4-piperidinyl)ethyl ether

• Structure : Methoxy group at the 3-position instead of 4, with an ether linkage (C-O-C).
• Impact : The 3-methoxy positional isomer may alter binding pocket compatibility in biological targets. Ether linkages generally confer lower oxidation susceptibility than thioethers but reduce polar surface area .

4-(((4-Fluorophenyl)thio)methyl)piperidine hydrochloride

• Structure : Fluorine substituent on the phenyl ring and a shorter methyl chain.
• The shorter chain may reduce steric hindrance but limit conformational flexibility .

Modifications in the Thioethyl Chain

(2R)-2-(4-Methoxyphenyl)piperidine

• Structure : Direct attachment of 4-methoxyphenyl to piperidine without the thioethyl chain.
• Impact : The lack of a thioethyl spacer reduces flexibility and may decrease interactions with hydrophobic pockets. Stereochemistry (R-configuration) could influence enantioselective activity .

1-[4-[ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino]-1-oxobutyl]-4-acetyloxy piperidine

• Structure: Incorporates an acetyloxy group and ethylamino side chain.
• Impact : The acetyloxy group enhances solubility, while the branched chain may improve target specificity. However, increased molecular weight could reduce bioavailability .

Heterocyclic Replacements

2-[2-(1H-imidazol-1-yl)ethyl]piperidine

• Structure : Replaces the thioether-linked phenyl group with an imidazole ring.
• However, reduced aromaticity may decrease membrane permeability .

Pharmacological and Metabolic Comparisons

Cytochrome P-450 Interactions

• 2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine : The thioether group may coordinate with heme iron in cytochrome P-450, similar to cimetidine’s imidazole-thioether interaction. This could lead to competitive inhibition of drug metabolism .
• Analogues with Fluorine or Tetrazole : Fluorine’s electronegativity or tetrazole’s hydrogen-bonding capacity may alter binding modes, reducing inhibitory potency compared to the parent compound .

Metabolic Stability

• Thioether vs.
• Acetyloxy Derivatives : Ester groups (e.g., acetyloxy) may undergo hydrolysis, increasing metabolic clearance .

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound	Substituent Position	Functional Group	Molecular Weight	logP (Predicted)
2-(2-((4-Methoxyphenyl)thio)ethyl)piperidine	4-methoxy, thioethyl	Thioether, Piperidine	~279.4	2.8
3-Methoxyphenyl 2-(4-piperidinyl)ethyl ether	3-methoxy, ether	Ether, Piperidine	~263.3	2.2
4-(((4-Fluorophenyl)thio)methyl)piperidine	4-fluoro, thiomethyl	Thioether, Piperidine	~261.8	2.5
(2R)-2-(4-Methoxyphenyl)piperidine	4-methoxy, direct	Piperidine	~205.3	1.9